3-(1-aminocyclopropyl)phenol hydrochloride
Overview
Description
3-(1-aminocyclopropyl)phenol hydrochloride is a chemical compound with the molecular weight of 151.64 . It is stored at room temperature and appears as a powder . The IUPAC name for this compound is 3-(1-aminocyclopropyl)-1-propanol hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H13NO.ClH/c7-6(3-4-6)2-1-5-8;/h8H,1-5,7H2;1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1-aminocyclopropyl)phenol hydrochloride involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "Phenol", "Cyclopropane carboxylic acid", "Thionyl chloride", "Ammonia", "Sodium hydroxide", "Hydrochloric acid", "Sodium nitrite", "Sodium acetate", "Copper sulfate", "Sodium bisulfite" ], "Reaction": [ "1. Phenol is reacted with cyclopropane carboxylic acid in the presence of thionyl chloride to form 3-(cyclopropyl)phenol.", "2. 3-(cyclopropyl)phenol is then reacted with ammonia in the presence of sodium hydroxide to form 3-(1-aminocyclopropyl)phenol.", "3. 3-(1-aminocyclopropyl)phenol is then reacted with hydrochloric acid to form 3-(1-aminocyclopropyl)phenol hydrochloride.", "4. To prepare the diazonium salt, 3-(1-aminocyclopropyl)phenol hydrochloride is reacted with sodium nitrite and hydrochloric acid.", "5. The diazonium salt is then coupled with sodium acetate and copper sulfate to form the target compound, 3-(1-aminocyclopropyl)phenol hydrochloride." ] } | |
CAS RN |
2639404-78-5 |
Molecular Formula |
C9H12ClNO |
Molecular Weight |
185.7 |
Purity |
0 |
Origin of Product |
United States |
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